Cas no 99341-77-2 ((1R)-(+)-Fenchyl acetate)

• Product Name: (1R)-(+)-Fenchyl acetate
• CAS No: 99341-77-2
• Molecular Formula: C₂₇H₂₁O₁₀F₃S
• Molecular Weight: 594.50984
• CID: 91172
• PubChem ID: 7530950

(1R)-(+)-Fenchyl acetate Properties

Names and Identifiers

• (1R)-(+)-Fenchyl acetate
• 1,3,3-Trimethyl-2-norbornyl acetate
• (1R)-2endo-Acetoxy-1.3.3-trimethyl-norbornan
• Cycloprop[a]inden-6-ol,1,1a,6,6a-tetrahydro
• endo-Benzo<b>bicyclo<3.1.0>hex-2-en-4-ol
• endo-bicyclo[2,2,1]heptan-2-ol-1,3,3-trimethyl acetate
• starbld0006029
• (1R,2R,4S)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-yl acetate
• .alpha.-Isofenchyl acetate
• (A+/-)-I+/--fenchyl acetate
• 99341-77-2
• JUWUWIGZUVEFQB-JBLDHEPKSA-N

• InChIKey： HBSJRDYIAMPUCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H21F3O10S/c28-27(29,30)41(34,35)40-22-21(38-24(32)18-12-6-2-7-13-18)20(16-36-23(31)17-10-4-1-5-11-17)37-26(22)39-25(33)19-14-8-3-9-15-19/h1-15,20-22,26H,16H2
• SMILES： C1C=CC(C(OCC2OC(OC(C3C=CC=CC=3)=O)C(OS(C(F)(F)F)(=O)=O)C2OC(C2C=CC=CC=2)=O)=O)=CC=1
• BRN： 1867370

Computed Properties

• Exact Mass: 196.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 12
• Monoisotopic Mass: 196.146
• Heavy Atom Count: 41
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.76430
• PSA: 26.30000
• Refractive Index: n20/D 1.456(lit.)
• Boiling Point: 220 °C(lit.)
• Flash Point: 168 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.98 g/mL at 25 °C(lit.)

(1R)-(+)-Fenchyl acetate Security Information

• RTECS：RB7660000
• WGK Germany：2
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign：
• Risk Phrases： 36/37/38
• TSCA：Yes

(1R)-(+)-Fenchyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids